Cas no 145533-40-0 (2,2':6',2''-Terpyridine,4'-ethoxy- (9CI))
145533-40-0 structure
Product Name:2,2':6',2''-Terpyridine,4'-ethoxy- (9CI)
CAS No:145533-40-0
MF:C17H15N3O
MW:277.320503473282
CID:101583
PubChem ID:9873109
Update Time:2025-04-18
2,2':6',2''-Terpyridine,4'-ethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,2':6',2''-Terpyridine,4'-ethoxy- (9CI)
- 4'-ETHOXY-2,2':6',2''-TERPYRIDINE
- 4'-ethoxy-[2,2',6',2'']terpyridine
- 4-ethoxy-2-(methylthio)aniline
- Benzenamine,4-ethoxy-2-(methylthio)
- MFCD06796979
- 4'-Ethoxy-[2,2';6',2'']terpyridine
- 4-Ethoxy-2,6-dipyridin-2-ylpyridine
- 4/'-ETHOXY-2,2/':6/',2/'/'-TERPYRIDINE
- SCHEMBL2536206
- 4'-Ethoxy-2,2':6',2''-terpyridin
- URIBOHWQXVEZQF-UHFFFAOYSA-N
- 145533-40-0
- J-400588
-
- Inchi: 1S/C17H15N3O/c1-2-21-13-11-16(14-7-3-5-9-18-14)20-17(12-13)15-8-4-6-10-19-15/h3-12H,2H2,1H3
- InChI Key: URIBOHWQXVEZQF-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1
Computed Properties
- Exact Mass: 277.12200
- Monoisotopic Mass: 277.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Density: 1.154
- Boiling Point: 431.6°Cat760mmHg
- Flash Point: 155.5°C
- Refractive Index: 1.59
- PSA: 47.90000
- LogP: 3.60430
2,2':6',2''-Terpyridine,4'-ethoxy- (9CI) Related Literature
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Ian M. Henderson,Ryan C. Hayward Polym. Chem. 2012 3 1221
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Hoi Shan Chow,Edwin C. Constable,Catherine E. Housecroft,Markus Neuburger,Silvia Schaffner Dalton Trans. 2006 2881
-
Hoi Shan Chow,Edwin C. Constable,Catherine E. Housecroft,Markus Neuburger,Silvia Schaffner Dalton Trans. 2006 2881
-
Masayuki Yagi,Syouhei Tajima,Manabu Komi,Hirosato Yamazaki Dalton Trans. 2011 40 3802
-
Edwin C. Constable,Catherine E. Housecroft,Markus Neuburger,Silvia Schaffner,Lukas J. Scherer Dalton Trans. 2004 2635
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